N1-benzyl-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-benzyl-N'-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C20H22N6O3/c1-3-7-15-11-17(27)24-20(22-15)26-16(10-13(2)25-26)23-19(29)18(28)21-12-14-8-5-4-6-9-14/h4-6,8-11H,3,7,12H2,1-2H3,(H,21,28)(H,23,29)(H,22,24,27)
• InChI Key: IUIMUKNUJRIPEF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol

Description

N1-benzyl-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A study by Titi et al. (2020) focused on the synthesis, characterization, and biological activities of pyrazole derivatives, including compounds similar to N1-benzyl-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide. The researchers used X-Ray crystallography among other techniques to elucidate the structure of synthesized compounds, revealing insights into their geometric parameters and potential biological activity against breast cancer and microbes (Titi et al., 2020).

Biological Activity

Another study by Deohate and Palaspagar (2020) synthesized pyrimidine-linked pyrazole heterocyclic compounds via microwave irradiative cyclocondensation. These compounds, related to N1-benzyl-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide, were evaluated for their insecticidal and antibacterial potential, highlighting the diverse biological activities of such compounds (Deohate & Palaspagar, 2020).

Anticancer Potential

Research by Asegbeloyin et al. (2014) explored the synthesis, characterization, and biological activity of compounds including N ′-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and its metal complexes. The study highlighted their potent anticancer activity against HL-60 human promyelocytic leukemia cells, suggesting the therapeutic potential of such compounds in cancer treatment (Asegbeloyin et al., 2014).

Antimicrobial Activity

Gomha et al. (2016) synthesized a new series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety. These compounds, related in structure to N1-benzyl-N2-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide, showed promising anticancer activities against hepatocellular carcinoma (HepG2) cell lines and also displayed antimicrobial properties, underscoring the multifaceted applications of such compounds in scientific research (Gomha et al., 2016).